Cas no 567-72-6 (Cholesta-3,5-dien-7-one)

Cholesta-3,5-dien-7-one structure
Cholesta-3,5-dien-7-one structure
Product name:Cholesta-3,5-dien-7-one
CAS No:567-72-6
MF:C27H42O
MW:382.62178850174
CID:369201
PubChem ID:5283627

Cholesta-3,5-dien-7-one Chemical and Physical Properties

Names and Identifiers

    • Cholesta-3,5-dien-7-one
    • .δ.3,5-Cholestadien-7-one
    • CHOLESTA-3,5-DIENE-7-ONE-D7
    • 3,5-cholestadien-7-one
    • 7-Ketocholesta-3,5-diene
    • 7-oxo-3,5-cholestadiene
    • 7-oxocholesta-3,5-diene
    • cholest-3,5-dien-7-one
    • cholest-3,5-diene-7-one
    • Cholesta-3,5-dien-7-on
    • 567-72-6
    • EINECS 209-305-5
    • AI3-52863
    • NS00043319
    • Q63399676
    • NSC-134914
    • NSC-18180
    • SCHEMBL2482339
    • AKOS040755675
    • Cholesta-3,5-diene-7-one
    • BDBM50580362
    • TTXJJFWWNDJDNR-CZRUWHASSA-N
    • NSC 134914
    • CAY10787
    • 6XJ9029P2X
    • LMST01010058
    • .DELTA.3,5-Cholestadien-7-one
    • (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-7-one
    • UNII-6XJ9029P2X
    • CHEMBL5086854
    • Inchi: InChI=1S/C27H42O/c1-18(2)9-8-10-19(3)21-12-13-22-25-23(14-16-27(21,22)5)26(4)15-7-6-11-20(26)17-24(25)28/h6,11,17-19,21-23,25H,7-10,12-16H2,1-5H3/t19-,21-,22+,23+,25+,26+,27-/m1/s1
    • InChI Key: TTXJJFWWNDJDNR-CZRUWHASSA-N
    • SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC=C4)C)C

Computed Properties

  • Exact Mass: 382.32376
  • Monoisotopic Mass: 382.323565959g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 7.37290

Cholesta-3,5-dien-7-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00ELHS-1mg
cholesta-3,5-dien-7-one
567-72-6 ≥95%
1mg
$155.00 2023-12-16
1PlusChem
1P00ELHS-5mg
cholesta-3,5-dien-7-one
567-72-6 ≥95%
5mg
$554.00 2023-12-16
1PlusChem
1P00ELHS-10mg
cholesta-3,5-dien-7-one
567-72-6 ≥95%
10mg
$1007.00 2023-12-16

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Hubei Rhino Pharmaceutical Tech Co.,Ltd.
(CAS:567-72-6)cholesta-3,5-dien-7-one
RN1362
Purity:99%
Quantity:100mg
Price ($):Inquiry